Cas no 896328-02-2 (N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 896328-02-2
• MF: C₂₀H₂₀FNO₆S₂
• MW: 453.504306793213
• CID: 6450901
• Update Time: 2025-08-02

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-4-methoxy-3-methyl-

• Inchi： 1S/C20H20FNO6S2/c1-14-12-17(9-10-18(14)27-2)30(25,26)22-13-20(19-4-3-11-28-19)29(23,24)16-7-5-15(21)6-8-16/h3-12,20,22H,13H2,1-2H3
• InChI Key： NBRZASQKKULMSJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(F)C=C2)(=O)=O)C2=CC=CO2)(=O)=O)=CC=C(OC)C(C)=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 628.0±65.0 °C(Predicted)
• pka: 9.96±0.50(Predicted)

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 896328-02-2)

The compound N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide, identified by its CAS No. 896328-02-2, is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular architecture, featuring a furan-2-yl moiety and a 4-fluorobenzenesulfonyl group, positions it as a promising candidate for various applications, particularly in drug discovery and material science. This article delves into its properties, potential uses, and relevance to contemporary scientific inquiries.

One of the most intriguing aspects of this compound is its dual sulfonamide functionality, which is often associated with bioactive properties. Sulfonamides are widely recognized for their roles in medicinal chemistry, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a 4-methoxy-3-methylbenzene ring further enhances its potential for interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents. Recent studies have highlighted the importance of such derivatives in addressing drug resistance, a hot topic in modern pharmacology.

From a synthetic perspective, the incorporation of a furan-2-yl group into the molecular framework of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide introduces additional versatility. Furan derivatives are known for their electron-rich nature, which can influence the compound's reactivity and binding affinity. This characteristic aligns with current trends in green chemistry, where researchers seek to develop sustainable and efficient synthetic pathways. The compound's CAS No. 896328-02-2 serves as a unique identifier, facilitating its traceability in global chemical databases.

In the context of drug development, the 4-fluorobenzenesulfonyl moiety is particularly noteworthy. Fluorinated aromatic compounds are often employed to improve metabolic stability and bioavailability, two critical factors in the design of modern pharmaceuticals. This has led to a surge in searches for "fluorinated sulfonamides in drug discovery" and "sulfonamide derivatives for therapeutic applications," reflecting the growing demand for innovative solutions in healthcare. The compound's potential to address these needs underscores its relevance in cutting-edge research.

Another area of interest is the compound's applicability in material science. The combination of aromatic and heterocyclic components in N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide suggests possible utility in the development of advanced polymers or coatings. Researchers investigating "sulfonamide-based materials" or "furan-containing polymers" may find this compound particularly valuable. Its structural features could contribute to enhanced thermal stability or mechanical properties, aligning with the industry's push for high-performance materials.

Environmental and safety considerations are also paramount when discussing CAS No. 896328-02-2. While the compound is not classified as hazardous, its handling and disposal should adhere to standard laboratory protocols. This aligns with broader societal concerns about chemical safety and sustainability, topics frequently searched in academic and industrial circles. By addressing these aspects, this article aims to provide a balanced perspective on the compound's use and implications.

In summary, N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide represents a multifaceted compound with significant potential across multiple disciplines. Its structural complexity, bioactive properties, and material science applications make it a compelling subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions surrounding sulfonamide chemistry, fluorinated aromatics, and heterocyclic derivatives. For researchers and industry professionals, understanding its capabilities and limitations is essential for unlocking its full potential.